2-chloro-N-{[(3,5-dichlorophenyl)amino]carbonothioyl}benzamide
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Overview
Description
2-chloro-N-{[(3,5-dichlorophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound has been found to exhibit promising results in various studies, making it a valuable tool in understanding the biochemical and physiological effects of different drugs and compounds.
Mechanism of Action
The mechanism of action of 2-chloro-N-{[(3,5-dichlorophenyl)amino]carbonothioyl}benzamide involves the inhibition of the activity of certain enzymes, including carbonic anhydrase and urease. This inhibition leads to a decrease in the production of carbon dioxide and ammonia, respectively, which can have significant physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been found to exhibit anti-inflammatory, antimicrobial, and antitumor properties, making it a valuable tool in the development of new drugs and therapies.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-N-{[(3,5-dichlorophenyl)amino]carbonothioyl}benzamide in lab experiments include its ability to inhibit the activity of specific enzymes, making it useful in investigating the role of these enzymes in different biological processes. However, the limitations of this compound include its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for the use of 2-chloro-N-{[(3,5-dichlorophenyl)amino]carbonothioyl}benzamide in scientific research. These include the development of new drugs and therapies that target specific enzymes, the investigation of the role of these enzymes in different biological processes, and the exploration of the potential physiological effects of this compound in different disease states. Additionally, further studies are needed to determine the safety and toxicity of this compound in different experimental settings.
Synthesis Methods
The synthesis of 2-chloro-N-{[(3,5-dichlorophenyl)amino]carbonothioyl}benzamide involves the reaction of 3,5-dichloroaniline with carbon disulfide and potassium hydroxide to form 3,5-dichlorophenyl isothiocyanate. This intermediate compound is then reacted with 2-chlorobenzoyl chloride to form the final product.
Scientific Research Applications
2-chloro-N-{[(3,5-dichlorophenyl)amino]carbonothioyl}benzamide has been used in various scientific studies as a tool to investigate the mechanism of action and physiological effects of different drugs and compounds. This compound has been found to inhibit the activity of certain enzymes, making it useful in understanding the role of these enzymes in different biological processes.
properties
IUPAC Name |
2-chloro-N-[(3,5-dichlorophenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl3N2OS/c15-8-5-9(16)7-10(6-8)18-14(21)19-13(20)11-3-1-2-4-12(11)17/h1-7H,(H2,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDDHTHFRVLXGNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC(=CC(=C2)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.